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Compound of Interest

Compound Name: Trestolone

Cat. No.: B1663297

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of
trestolone, a potent synthetic anabolic-androgenic steroid. Adherence to these procedures is
critical to ensure the safety of laboratory personnel, prevent environmental contamination, and
maintain regulatory compliance. Trestolone and its esters are classified as Schedule IlI
controlled substances in the United States, necessitating strict handling and disposal protocols
as mandated by the Drug Enforcement Administration (DEA) and the Environmental Protection
Agency (EPA).[1][2]

Regulatory Framework

The disposal of trestolone is governed by several federal regulations, including the DEA's
regulations for controlled substances and the EPA's Resource Conservation and Recovery Act
(RCRA) for hazardous waste.[1] The primary DEA requirement is that all disposals of controlled
substances must render them "non-retrievable,” meaning they cannot be transformed to a
physical or chemical state that would allow them to be reused.[1][3] Incineration is the method
most cited by the DEA to achieve this standard.

Quantitative Data: Physicochemical Properties of
Trestolone and Trestolone Acetate
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Understanding the chemical properties of a substance is crucial for its safe handling and
disposal. The following table summarizes key physicochemical data for trestolone and its
common ester, trestolone acetate.

Property Trestolone Trestolone Acetate

17B3-(acetyloxy)-7a-methyl-

Chemical Name 70-methyl-19-nortestosterone estr-d-en.3.one
Molecular Formula C19H2802 C21H3003
Molecular Weight 288.43 g/mol 330.46 g/mol
CAS Number 3764-87-2 6157-87-5
Appearance Crystalline solid Crystalline solid
Storage Temperature -20°C -20°C

Experimental Protocols: Disposal Procedures

The following step-by-step protocol outlines the mandatory procedures for the disposal of
trestolone in a research laboratory setting.

Segregation and Collection of Trestolone Waste

o Waste Identification: All materials that have come into contact with trestolone, including
unused or expired compounds, contaminated personal protective equipment (PPE), labware
(e.g., vials, pipette tips, syringes), and spill cleanup materials, must be considered
hazardous and controlled substance waste.

o Dedicated Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant
containers specifically designated for trestolone waste. These containers should be colored
differently from general laboratory waste containers.

e Labeling: The waste container must be labeled with the words "Hazardous Waste,"
"Controlled Substance," and the specific chemical name "Trestolone."

On-Site Spill Decontamination
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In the event of a small spill, immediate decontamination is necessary to prevent exposure and
environmental contamination.

e Personnel Protection: Wear appropriate PPE, including double gloves, a lab coat, and safety
glasses.

o Containment: Absorb the spill with an inert absorbent material.

» Decontamination: While specific chemical inactivation data for trestolone is not readily
available, a common practice for many hazardous drugs is to decontaminate the area with a
suitable solvent, followed by a detergent solution, and finally water. All cleanup materials
must be disposed of as hazardous waste.

Rendering the Substance "Non-Retrievable"

For residual amounts of trestolone in containers or as part of a laboratory process, the
following methods can be used to begin the process of rendering it non-retrievable before final
disposal. It is important to note that these on-site methods may not be considered final disposal
by the DEA and should be followed by disposal through a licensed hazardous waste contractor.

o Chemical Digestion: Commercially available chemical digestion systems (e.g., those
containing activated carbon) can be used to adsorb and neutralize the drug, rendering it non-
retrievable. These systems are designed to permanently alter the chemical structure of the
controlled substance.

« Incineration: This is the DEA's preferred method for the final disposal of controlled
substances as it permanently destroys the chemical compound. This must be carried out by
a licensed hazardous waste disposal company.

Final Disposal through a Licensed Contractor

» Reverse Distributor: For expired or unwanted trestolone, a DEA-registered reverse
distributor must be used for disposal.

o Hazardous Waste Hauler: All trestolone waste, including contaminated labware and PPE,
must be disposed of through a licensed hazardous waste disposal company that is permitted
to handle and incinerate controlled substances.
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» Record Keeping: Meticulous records of all trestolone disposal activities must be maintained.
This includes the date of disposal, the quantity of trestolone disposed of, the method of
disposal, and the names of the personnel involved. A DEA Form 41 ("Registrants Inventory
of Drugs Surrendered") must be completed for the disposal of controlled substances.

Mandatory Visualizations
Trestolone Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of trestolone in a
research setting.
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Caption: Workflow for the proper disposal of trestolone waste.

Trestolone Mechanism of Action: Androgen Receptor
Signaling

To underscore the biological potency of trestolone and the importance of preventing its
release into the environment, the following diagram illustrates its mechanism of action via the
androgen receptor signaling pathway.
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Caption: Simplified androgen receptor signaling pathway activated by trestolone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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